Cas no 850933-03-8 (2-({1-(4-chlorophenyl)methyl-1H-indol-3-yl}sulfonyl)-N-(4-fluorophenyl)acetamide)

• Product Name: 2-({1-(4-chlorophenyl)methyl-1H-indol-3-yl}sulfonyl)-N-(4-fluorophenyl)acetamide
• CAS No: 850933-03-8
• MF: C₂₃H₁₈ClFN₂O₃S
• MW: 456.917026996613
• CID: 5954638
• PubChem ID: 2157651
• Update Time: 2025-05-20

2-({1-(4-chlorophenyl)methyl-1H-indol-3-yl}sulfonyl)-N-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({1-(4-chlorophenyl)methyl-1H-indol-3-yl}sulfonyl)-N-(4-fluorophenyl)acetamide
• Acetamide, 2-[[1-[(4-chlorophenyl)methyl]-1H-indol-3-yl]sulfonyl]-N-(4-fluorophenyl)-
• F0590-0382
• AKOS024585610
• 850933-03-8
• 2-({1-[(4-chlorophenyl)methyl]-1H-indol-3-yl}sulfonyl)-N-(4-fluorophenyl)acetamide
• 2-((1-(4-chlorobenzyl)-1H-indol-3-yl)sulfonyl)-N-(4-fluorophenyl)acetamide
• SCHEMBL24273464
• 2-[1-[(4-chlorophenyl)methyl]indol-3-yl]sulfonyl-N-(4-fluorophenyl)acetamide

• Inchi： 1S/C23H18ClFN2O3S/c24-17-7-5-16(6-8-17)13-27-14-22(20-3-1-2-4-21(20)27)31(29,30)15-23(28)26-19-11-9-18(25)10-12-19/h1-12,14H,13,15H2,(H,26,28)
• InChI Key： NHWJMTQPWZIESX-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1)(=O)CS(C1C2=C(N(CC3=CC=C(Cl)C=C3)C=1)C=CC=C2)(=O)=O

Computed Properties

• Exact Mass: 456.0710695g/mol
• Monoisotopic Mass: 456.0710695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 76.6Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 740.6±60.0 °C(Predicted)
• pka: 11.21±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-({1-(4-chlorophenyl)methyl-1H-indol-3-yl}sulfonyl)-N-(4-fluorophenyl)acetamide

Comprehensive Overview of 2-({1-(4-chlorophenyl)methyl-1H-indol-3-yl}sulfonyl)-N-(4-fluorophenyl)acetamide (CAS No. 850933-03-8)

2-({1-(4-chlorophenyl)methyl-1H-indol-3-yl}sulfonyl)-N-(4-fluorophenyl)acetamide, identified by its CAS number 850933-03-8, is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining an indole core with sulfonyl and acetamide functional groups, making it a subject of interest for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly intrigued by its molecular interactions and bioactivity profiles, which are being explored in various preclinical studies.

The compound's chemical structure includes a 1H-indol-3-yl moiety substituted with a 4-chlorophenylmethyl group at the 1-position, a sulfonyl bridge at the 3-position, and an N-(4-fluorophenyl)acetamide side chain. This arrangement contributes to its lipophilicity and binding affinity toward specific biological targets. Recent studies have highlighted its potential role in modulating enzyme activity and receptor signaling, aligning with current trends in precision medicine and targeted therapy development.

In the context of drug design, 850933-03-8 exemplifies the growing focus on small-molecule inhibitors and allosteric modulators. Its sulfonamide group is a common pharmacophore in FDA-approved drugs, raising questions about its structure-activity relationship (SAR) and metabolic stability. These topics are frequently searched in academic databases, reflecting the demand for novel therapeutic agents with improved efficacy and safety profiles.

From a synthetic chemistry perspective, the preparation of 2-({1-(4-chlorophenyl)methyl-1H-indol-3-yl}sulfonyl)-N-(4-fluorophenyl)acetamide involves multi-step organic transformations, including N-alkylation, sulfonylation, and amide coupling reactions. Optimizing these procedures is critical for achieving high yield and purity, which are essential for reliable experimental results. Discussions on green chemistry and sustainable synthesis often reference such compounds, as researchers seek eco-friendly alternatives to traditional methods.

The compound's physicochemical properties, such as solubility, melting point, and logP, are frequently analyzed to predict its ADME (absorption, distribution, metabolism, excretion) behavior. These parameters are vital for pharmacokinetic modeling, a hot topic in computational chemistry and AI-driven drug discovery. Tools like molecular docking and QSAR are increasingly used to evaluate its potential, addressing common queries about in silico screening accuracy.

Beyond its pharmaceutical relevance, CAS 850933-03-8 is also studied for its material science applications. Its aromatic and heterocyclic components may contribute to organic electronics or polymeric materials, aligning with trends in smart materials development. This interdisciplinary appeal underscores its versatility and broadens its research scope.

In summary, 2-({1-(4-chlorophenyl)methyl-1H-indol-3-yl}sulfonyl)-N-(4-fluorophenyl)acetamide represents a compelling case study in modern chemical research. Its multifunctional design and diverse applicability make it a valuable candidate for further investigation, resonating with contemporary interests in personalized medicine, sustainable synthesis, and advanced material innovation.